ethyl 3-benzyl-1-{[(2-ethoxy-2-oxoethyl)amino]carbonyl}-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-benzyl-1-[(2-ethoxy-2-oxoethyl)carbamoyl]piperidine-3-carboxylate
• InChI: InChI=1S/C20H28N2O5/c1-3-26-17(23)14-21-19(25)22-12-8-11-20(15-22,18(24)27-4-2)13-16-9-6-5-7-10-16/h5-7,9-10H,3-4,8,11-15H2,1-2H3,(H,21,25)
• InChI Key: LRCDQGUTZCLEAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)N1CCCC(C1)(CC2=CC=CC=C2)C(=O)OCC
• Molecular Formula: C20H28N2O5
• Molecular Weight: 376.4 g/mol

Description

Ethyl 3-benzyl-1-{[(2-ethoxy-2-oxoethyl)amino]carbonyl}-3-piperidinecarboxylate, commonly known as EBPC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. EBPC is a piperidine derivative that possesses a carbamate functional group and an ester functional group. It is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 438.54 g/mol.

Mechanism of Action

The mechanism of action of EBPC is not fully understood, but it is believed to interact with various molecular targets in the body, including enzymes and receptors. EBPC has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. EBPC has also been shown to bind to certain receptors, including the dopamine transporter, which plays a crucial role in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects
EBPC has been shown to have various biochemical and physiological effects in the body. In vitro studies have demonstrated that EBPC has antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects. EBPC has also been shown to increase the levels of certain neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood, behavior, and cognition.

Advantages and Limitations for Lab Experiments

EBPC has several advantages for lab experiments, including its high purity and solubility in organic solvents. EBPC is also relatively stable under standard laboratory conditions, making it easy to handle and store. However, the synthesis of EBPC is complex and requires several steps, which may limit its use in certain applications. Additionally, the high cost of EBPC may also be a limiting factor for its use in large-scale experiments.

Future Directions

There are several potential future directions for the research on EBPC. One area of interest is the development of EBPC-based drugs for the treatment of various diseases, including neurodegenerative diseases and cancer. Another potential direction is the use of EBPC as a building block for the synthesis of functional materials with unique properties, such as sensors and catalysts. Further research is also needed to fully understand the mechanism of action of EBPC and its potential effects on the body.

Synthesis Methods

EBPC can be synthesized through a multi-step process involving the reaction of benzylamine, ethyl 3-bromopropionate, and ethyl 2-oxo-2-ethoxyacetate. The reaction proceeds through the formation of an intermediate, which is then treated with piperidine and triethylamine to yield EBPC. The synthesis of EBPC has been optimized to achieve high yields and purity.

Scientific Research Applications

EBPC has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, EBPC has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In drug discovery, EBPC has been used as a building block for the synthesis of other compounds with potential therapeutic properties. In material science, EBPC has been utilized as a precursor for the synthesis of functional materials with unique properties.